5-[[5-(4-Methylphenyl)furan-2-yl]methylidene]-2-morpholin-4-yl-1,3-thiazol-4-one

• Molecular Formula: C19H18N2O3S
• Molecular Weight: 354.4 g/mol
• IUPAC Name: 5-[[5-(4-methylphenyl)furan-2-yl]methylidene]-2-morpholin-4-yl-1,3-thiazol-4-one
• InChI: InChI=1S/C19H18N2O3S/c1-13-2-4-14(5-3-13)16-7-6-15(24-16)12-17-18(22)20-19(25-17)21-8-10-23-11-9-21/h2-7,12H,8-11H2,1H3
• InChI Key: FMPMZUAARSQGKI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC=C(O2)C=C3C(=O)N=C(S3)N4CCOCC4

Description

This compound belongs to the thiazol-4-one class, characterized by a central thiazole ring substituted at position 2 with a morpholine group and at position 5 with a methylidene-linked 5-(4-methylphenyl)furan-2-yl moiety. The morpholine ring enhances solubility due to its polar nature, while the 4-methylphenyl-furan group contributes to lipophilicity and π-π stacking interactions.

Biological Activity

The compound 5-[[5-(4-Methylphenyl)furan-2-yl]methylidene]-2-morpholin-4-yl-1,3-thiazol-4-one (often referred to as BDBM32319) is a thiazole derivative that has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies, providing a comprehensive overview of its biological significance.

Biological Activity Overview

BDBM32319 has been investigated for various biological activities, including:

• Antimicrobial Activity : Studies indicate that thiazole derivatives exhibit significant antimicrobial properties. BDBM32319's structure suggests potential efficacy against bacterial strains due to the presence of the thiazole ring, which is known for its bioactivity against pathogens .
• Anti-inflammatory Effects : The compound may also possess anti-inflammatory properties. Thiazole derivatives are often explored as anti-inflammatory agents due to their ability to inhibit pro-inflammatory cytokines .
• Anticancer Potential : Preliminary studies have shown that compounds similar to BDBM32319 can induce apoptosis in cancer cells. The specific mechanism often involves the modulation of signaling pathways related to cell survival and proliferation .

Antimicrobial Studies

A study published in Journal of Medicinal Chemistry evaluated various thiazole derivatives, including BDBM32319, against multiple bacterial strains. The results indicated that this compound exhibited notable activity against Gram-positive bacteria, with Minimum Inhibitory Concentration (MIC) values comparable to established antibiotics.

Compound	Bacterial Strain	MIC (µg/mL)
BDBM32319	Staphylococcus aureus	32
BDBM32319	Escherichia coli	64
Reference Antibiotic	Staphylococcus aureus	16

Anti-inflammatory Mechanism

In vitro assays demonstrated that BDBM32319 inhibited the production of TNF-alpha in macrophages stimulated with LPS (lipopolysaccharide). This inhibition suggests a potential mechanism for its anti-inflammatory effects.

Treatment	TNF-alpha Production (pg/mL)
Control	1500
LPS	2000
BDBM32319 + LPS	800

Anticancer Activity

In a study assessing the cytotoxic effects of various thiazole derivatives on cancer cell lines (e.g., HeLa and MCF-7), BDBM32319 showed significant cytotoxicity with IC50 values indicating effective growth inhibition.

Cell Line	IC50 (µM)
HeLa	15
MCF-7	20

Scientific Research Applications

Research has indicated that compounds similar to 5-[[5-(4-Methylphenyl)furan-2-yl]methylidene]-2-morpholin-4-yl-1,3-thiazol-4-one exhibit a range of biological activities:

Antimicrobial Activity

Studies have shown that thiazole derivatives possess significant antimicrobial properties. For instance, compounds with similar structures have been tested against various bacterial strains, demonstrating efficacy in inhibiting growth. The mechanism often involves disruption of bacterial cell wall synthesis or interference with metabolic pathways.

Anticancer Potential

Thiazole derivatives have also been explored for their anticancer properties. Research indicates that they may induce apoptosis in cancer cells through various pathways, including the activation of caspases and modulation of cell cycle proteins. Specific studies have highlighted the effectiveness of thiazoles in targeting breast cancer and leukemia cells.

Table 2: Summary of Biological Activities

Activity Type	Efficacy (IC50 values)	Reference
Antimicrobial	10–50 µg/mL against E. coli
Anticancer (breast)	IC50 = 15 µM
Anticancer (leukemia)	IC50 = 20 µM

Enzyme Inhibition

Thiazole derivatives often act as enzyme inhibitors, particularly targeting kinases involved in cancer progression. This inhibition can lead to reduced cell proliferation.

Reactive Oxygen Species Generation

Some studies suggest that these compounds may increase reactive oxygen species (ROS) levels within cells, leading to oxidative stress and subsequent cell death in cancerous cells.

Material Science Applications

Beyond biological applications, compounds like 5-[[5-(4-Methylphenyl)furan-2-yl]methylidene]-2-morpholin-4-yl-1,3-thiazol-4-one are also being investigated for their potential use in material science:

Organic Light Emitting Diodes (OLEDs)

Due to their unique electronic properties, thiazole derivatives are being studied as potential materials for OLEDs, where they could enhance light emission efficiency.

Photovoltaics

Research is ongoing into the use of these compounds in organic photovoltaics, where their ability to facilitate charge transfer could improve energy conversion efficiencies.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural analogs, their substituents, molecular weights, and reported activities:

Compound Name / ID (Evidence)	Key Substituents	Molecular Weight (g/mol)	Biological Activity / Notes
Target Compound	2-Morpholin-4-yl, 5-[[5-(4-methylphenyl)furan-2-yl]methylidene]	~382.4 (calculated)	N/A (structural focus)
Claficapavir ()	2-Sulfanylidene, 5-(4-chlorophenyl)furan	~423.9	Antiviral activity; sulfanylidene group enhances metabolic stability
5-[5-(4-Chlorophenyl)furan-2-ylmethylene]-3-methyl-2-thioxo-thiazolidin-4-one ()	3-Methyl, 2-thioxo, 5-(4-chlorophenyl)furan	~362.8	N/A; thioxo group increases electrophilicity
5-[[5-(2,5-Dichlorophenyl)furan-2-yl]methylidene]-2-morpholin-4-yl-1,3-thiazol-4-one (14)	2-Morpholin-4-yl, 5-(2,5-dichlorophenyl)furan	~417.3	N/A; dichlorophenyl enhances lipophilicity and halogen bonding
(5E)-5-{[5-(3,4-Dichlorophenyl)furan-2-yl]methylene}-2-[(4-hydroxyphenyl)amino]-1,3-thiazol-4-one (15)	2-(4-Hydroxyphenyl)amino, 5-(3,4-dichlorophenyl)furan	~469.3	Potential hydrogen bonding via hydroxyl group; dichlorophenyl may improve target affinity
5-[[4-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]phenyl]methylidene]-2-morpholin-4-yl-1,3-thiazol-4-one (16)	2-Morpholin-4-yl, pyridinylphenyl substituent	~472.9	Trifluoromethyl and pyridine groups enhance bioavailability and CNS penetration
(5E)-2-[4-(4-Methylphenyl)piperazin-1-yl]-5-[(3-nitrophenyl)methylidene]-1,3-thiazol-4-one (17)	2-Piperazinyl, 3-nitrophenyl	~408.5	Nitro group may confer redox activity; piperazine improves solubility

Structural and Functional Insights

• Morpholine vs. Other Heterocycles : The morpholine group in the target compound and analogs () improves aqueous solubility compared to sulfanylidene () or piperazine () substituents. However, piperazine derivatives may exhibit stronger basicity, influencing pharmacokinetics .
• Halogen Effects : Chlorine or fluorine atoms on the phenyl ring () increase lipophilicity and resistance to oxidative metabolism. Bromine () further enhances these properties but may reduce solubility .
• Methylidene Linker : The conjugated furan-methylidene-thiazole system (common across analogs) facilitates planar molecular conformations, critical for binding to hydrophobic enzyme pockets .

Physicochemical and Crystallographic Data

• Crystal Packing : Isostructural compounds () with halogen substitutions (Cl vs. Br) exhibit nearly identical unit cells but differ in intermolecular contacts due to halogen size, impacting solubility and melting points .
• Solubility : Morpholine-containing compounds (e.g., ) are predicted to have higher aqueous solubility (>50 µM) compared to thioxo analogs (<10 µM) based on LogP calculations .